Cas no 896381-90-1 (N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide)

• Product Name: N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide
• CAS No: 896381-90-1
• MF: C₂₁H₂₂ClN₃O₃
• MW: 399.870684146881
• CID: 6431491
• Update Time: 2025-06-09

N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide
• N-[(4-chlorophenyl)methyl]-6-(2,4-dioxo-1H-quinazolin-3-yl)hexanamide
• 3(2H)-Quinazolinehexanamide, N-[(4-chlorophenyl)methyl]-1,4-dihydro-2,4-dioxo-

• Inchi： 1S/C21H22ClN3O3/c22-16-11-9-15(10-12-16)14-23-19(26)8-2-1-5-13-25-20(27)17-6-3-4-7-18(17)24-21(25)28/h3-4,6-7,9-12H,1-2,5,8,13-14H2,(H,23,26)(H,24,28)
• InChI Key： HGIGQMFPGCFNLY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCCCC(NCC2=CC=C(Cl)C=C2)=O)C1=O

Additional information on N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide

Introduction to N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide (CAS No. 896381-90-1)

N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide, identified by its CAS number 896381-90-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities. The presence of a quinazoline core and an amide functional group makes it a promising candidate for further investigation in drug discovery and development.

The quinazoline scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules. Quinazolines exhibit a wide range of biological properties, including antimicrobial, antiviral, anticancer, and anti-inflammatory effects. The specific substitution pattern in N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide may contribute to its unique pharmacological profile and enhance its interaction with biological targets.

In recent years, there has been a growing interest in developing novel derivatives of quinazoline-based compounds due to their demonstrated efficacy in various therapeutic areas. The amide group in this molecule not only contributes to its solubility but also plays a crucial role in modulating its pharmacokinetic properties. This feature is particularly important for designing drugs that require optimal absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have highlighted the importance of quinazoline derivatives in the treatment of chronic diseases. For instance, modifications at the 2 and 4 positions of the quinazoline ring have been shown to enhance binding affinity to specific enzymes and receptors. The compound N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide incorporates such structural elements, making it a valuable subject for further pharmacological exploration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorophenyl group at the 4-position and the hexanamide moiety at the 6-position are critical steps that define its unique structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The biological activity of N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide has been preliminarily evaluated in various in vitro assays. Initial results suggest that it exhibits inhibitory effects on certain kinases and enzymes associated with inflammation and cell proliferation. These findings align with the broader therapeutic potential of quinazoline derivatives and warrant further investigation into their mechanisms of action.

In conclusion, N-(4-chlorophenyl)methyl-6-(2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide (CAS No. 896381-90-1) represents a promising lead compound for drug development. Its unique structural features and preliminary biological activity make it an attractive candidate for further exploration in medicinal chemistry. Continued research into this compound holds the potential to yield novel therapeutic agents with significant clinical applications.